N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide

• IUPAC Name: N-[2-[2-(benzylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C22H21ClN4O2S/c23-18-9-5-4-8-16(18)10-20(28)25-22-17-13-30-14-19(17)26-27(22)12-21(29)24-11-15-6-2-1-3-7-15/h1-9H,10-14H2,(H,24,29)(H,25,28)
• InChI Key: NMHSNYOEWLBGFH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CC=C3)NC(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C22H21ClN4O2S
• Molecular Weight: 440.9 g/mol

Description

N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H21ClN4O2S and its molecular weight is 440.95. The purity is usually 95%.
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Scientific Research Applications

Photochemical and Thermochemical Modeling

Compounds with similar structures have been synthesized and analyzed for their potential application as photosensitizers in dye-sensitized solar cells (DSSCs). Studies on the vibrational spectra, electronic properties, and photochemical and thermochemical modeling of such compounds suggest they show good light harvesting efficiency and free energy of electron injection, making them suitable for use in photovoltaic cells. Additionally, their non-linear optical (NLO) activity has been investigated, demonstrating potential in various optical applications (Mary et al., 2020).

Structure-Activity Relationships in Drug Design

In the realm of pharmaceuticals, similar compounds have been examined for their structure-activity relationships, particularly focusing on their role as dual inhibitors of key cellular pathways such as phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR). These studies are essential for designing more effective drugs with improved metabolic stability, showcasing the compound's utility in developing therapeutic agents (Stec et al., 2011).

Antitumor Activity

Research into benzothiazole derivatives, which share structural motifs with the compound , has revealed significant potential in antitumor activity. Various synthesized derivatives have been screened against human tumor cell lines, indicating considerable anticancer activity against specific cancer types. This highlights the compound's relevance in the development of new anticancer drugs (Yurttaş et al., 2015).

Anti-Inflammatory Activity

Derivatives of similar structures have been synthesized and shown to possess significant anti-inflammatory activity. These findings are crucial for the development of new anti-inflammatory agents, providing insights into the compound's potential application in treating inflammation-related disorders (Sunder et al., 2013).

Molecular Docking and Binding Affinity

Studies involving molecular docking have been used to understand the binding interactions of similar compounds with specific biological targets, such as Cyclooxygenase 1 (COX1). This research provides valuable information on the compound's potential as a lead structure in drug discovery, especially in designing molecules with specific target affinities (Mary et al., 2020).

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function . For instance, some thiazole derivatives have been found to inhibit the growth of cancer cells .

Biochemical Pathways

Thiazole derivatives have been found to affect a wide range of biochemical pathways, often leading to downstream effects such as the inhibition of cell growth .

Result of Action

Thiazole derivatives have been found to exhibit a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .